2-[6-fluoro-3-[(4-methylphenyl)sulfonyl]-4-oxoquinolin-1(4H)-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[6-fluoro-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C25H21FN2O4S/c1-16-3-8-19(9-4-16)27-24(29)15-28-14-23(25(30)21-13-18(26)7-12-22(21)28)33(31,32)20-10-5-17(2)6-11-20/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: SULZVUVERDTJOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)F)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C25H21FN2O4S
• Molecular Weight: 464.5 g/mol
• CAS No.: 902521-33-9

Description

The compound “2-[6-fluoro-3-[(4-methylphenyl)sulfonyl]-4-oxoquinolin-1(4H)-yl]-N-(4-methylphenyl)acetamide” has a molecular formula of C24H19FN2O4S. It has an average mass of 450.482 Da and a monoisotopic mass of 450.104950 Da.

Scientific Research Applications

Disposition and Metabolism in Humans

A study on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, aimed at treating insomnia, showcases the extensive metabolic pathways and elimination processes that similar compounds might undergo in human subjects (Renzulli et al., 2011).

Automated Measurement of Perfluorinated Organic Acids

Research on the automated solid-phase extraction and measurement of perfluorinated organic acids and amides in human serum and milk highlights the environmental and health monitoring aspects related to fluorochemicals, which shares the fluorochemical group with the compound (Kuklenyik et al., 2004).

Neurofibrillary Tangles Imaging in Alzheimer's Disease

An investigation into the use of PET tracer targeting neurofibrillary tangles in Alzheimer's disease patients provides an example of how specific chemical compounds can be utilized in the development of diagnostic tools for neurodegenerative diseases (Lohith et al., 2018).

Chemotherapy in Advanced Gastric Cancer

A study on the efficacy and safety of a chemotherapy regimen in metastatic gastric cancer illustrates the therapeutic applications of chemical compounds in oncology. This type of research demonstrates the potential use of complex compounds in cancer treatment protocols (Lordick et al., 2005).

Pharmacogenetic Profiling in Colorectal Cancer Treatment

Research on the impact of genetic polymorphisms on the efficacy of chemotherapy in colorectal cancer patients underscores the role of chemical compounds in personalized medicine and the importance of understanding individual metabolic responses to drug therapy (Ruzzo et al., 2007).

Safety and Hazards

Without specific information on this compound, it’s difficult to provide a detailed safety and hazard analysis. As with any chemical compound, appropriate safety precautions should be taken when handling it.